(NZ)-N-(2,6,8-trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine

• Molecular Formula: C12H15NO2
• Molecular Weight: 205.25 g/mol
• IUPAC Name: (NZ)-N-(2,6,8-trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine
• InChI: InChI=1S/C12H15NO2/c1-7-4-8(2)12-10(5-7)11(13-14)6-9(3)15-12/h4-5,9,14H,6H2,1-3H3/b13-11-
• InChI Key: CHMBHOQLMFQOJH-QBFSEMIESA-N
• Isomeric SMILES: CC1C/C(=N/O)/C2=CC(=CC(=C2O1)C)C
• Canonical SMILES: CC1CC(=NO)C2=CC(=CC(=C2O1)C)C

Description

(NZ)-N-(2,6,8-Trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine is a hydroxylamine derivative featuring a chromene (2,3-dihydrobenzopyran) core substituted with methyl groups at positions 2, 6, and 8. The hydroxylamine moiety is conjugated to the chromen-4-ylidene system via an imine bond, resulting in a planar, conjugated structure that may confer unique electronic and reactivity properties. The methyl substituents likely enhance lipophilicity and metabolic stability compared to non-alkylated analogs .

Comparison with Similar Compounds

Structural Analogues

Table 1: Structural and Functional Comparison of Hydroxylamine Derivatives

Compound Name	Core Structure	Substituents	Key Features
(NZ)-N-(2,6,8-Trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine	Chromene (dihydrobenzopyran)	2,6,8-Trimethyl; hydroxylamine	Planar conjugated system; potential redox activity; enhanced lipophilicity
N-(2-Methoxyphenyl)hydroxylamine	Benzene	2-Methoxy; hydroxylamine	Metabolized to o-aminophenol and o-anisidine; CYP1A/2E1 substrate
N-(4-sec-Butylthio-2,5-dimethoxyphenethyl)hydroxylamine	Phenethyl	2,5-Dimethoxy; 4-sec-butylthio	Controlled substance (UK Misuse of Drugs Act); psychoactive potential
N-(2,5-Dimethoxy-4-propylthiophenthyl)hydroxylamine	Thiophenethyl	2,5-Dimethoxy; 4-propylthio	Structural similarity to hallucinogenic phenethylamines; regulated

Metabolic and Enzymatic Interactions

• N-(2-Methoxyphenyl)hydroxylamine: Undergoes CYP1A/2E1-mediated metabolism to o-aminophenol (oxidative pathway) and o-anisidine (reductive pathway) . CYP2E1 preferentially oxidizes the parent compound, while CYP1A facilitates reduction . Exhibits carcinogenicity (bladder tumors in rodents) due to reactive intermediates .
• (NZ)-N-(2,6,8-Trimethyl-2,3-dihydrochromen-4-ylidene)hydroxylamine: Predicted to undergo CYP-mediated metabolism, but the chromene core may alter regioselectivity compared to benzene analogs.

Reactivity and Stability

• Redox Behavior :

  • N-(2-Methoxyphenyl)hydroxylamine participates in redox cycling, generating nitroso and nitro derivatives .
  • The chromene system in the target compound may stabilize radical intermediates, enhancing antioxidant or pro-oxidant effects depending on the environment.

• Synthetic Utility :

  • Chromene derivatives are often used as fluorophores or ligands in coordination chemistry. The hydroxylamine group could enable chelation or catalytic activity, distinct from simpler aromatic hydroxylamines .

Toxicological Profiles

• N-(2-Methoxyphenyl)hydroxylamine: Classified as a Group 2B carcinogen (IARC) due to bladder carcinogenicity in rodents . Forms DNA adducts via nitroso intermediates .
• Regulated Hydroxylamine Derivatives (e.g., N-Benzylpethidine): Controlled under the UK Misuse of Drugs Act due to structural similarity to psychoactive substances . No direct evidence links the target compound to neurotoxicity, but structural alerts (e.g., conjugated imine) warrant caution.